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Compound of Interest

Compound Name: Butylated hydroxytoluene-d21

Cat. No.: B1612495 Get Quote

Essential Safety and Handling Guide for
Butylated Hydroxytoluene-d21
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Butylated hydroxytoluene-d21 in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Chemical Identification:

Chemical Name: Butylated hydroxytoluene-d21

Synonyms: BHT-d21, 2,6-Di-tert-butyl-4-(methyl-d3)phenol-d18

CAS Number: 128-37-0 (for non-deuterated BHT)

Hazard Identification and Personal Protective
Equipment (PPE)
Butylated hydroxytoluene is classified as a hazardous chemical that can cause irritation to the

eyes and respiratory system.[1] Ingestion of large doses may lead to nausea, vomiting, and

gastrointestinal distress.[1] Therefore, adherence to proper PPE protocols is mandatory.
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Recommended Personal Protective Equipment:

PPE Category Specification

Eye Protection

Safety glasses with side shields or chemical

safety goggles are required.[1][2] If there is a

risk of dust blowback, a full-face respirator

should be used.[1]

Hand Protection
Chemical-resistant gloves tested according to

EN 374 are suitable.[3]

Skin and Body

A lab coat or long-sleeved shirt and trousers

should be worn.[1] For tasks with a higher risk of

exposure, a disposable suit may be necessary.

Respiratory

For tasks that may generate dust or cause

inhalation exposure, a NIOSH-certified negative

pressure full-face respirator with a combination

Organic Vapor/P95 cartridge is recommended.

[1]

Operational and Handling Plan
Safe handling of Butylated hydroxytoluene-d21 requires well-defined procedures to minimize

exposure and ensure a safe laboratory environment.

Workflow for Safe Handling:
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Experimental Protocol: Spill Cleanup

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate and Ventilate: Immediately alert others in the area and evacuate if necessary.

Ensure the area is well-ventilated.

Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in the

table above.

Contain the Spill: For solid spills, carefully sweep the material to avoid dust formation and

place it into a suitable container for disposal.[1][4] Non-sparking tools should be used.[1][5]

Decontaminate: Clean the contaminated surface thoroughly with soap and water.[1]

Dispose of Waste: All cleanup materials and contaminated PPE should be placed in a

sealed, labeled container for proper disposal according to institutional and local regulations.

Disposal Plan
Butylated hydroxytoluene is classified as very toxic to aquatic life with long-lasting effects.[3][4]

[6] Therefore, it is crucial to prevent it from entering surface or ground waters.[1]

Disposal Guidelines:
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Waste Type Disposal Procedure

Unused Chemical

Dispose of as a non-hazardous waste in

accordance with applicable federal, state, and

local regulations.[1] Uncontaminated BHT is

generally considered non-hazardous waste and

can typically be landfilled.[1]

Contaminated Materials

Items such as gloves, wipes, and disposable

labware that are contaminated with Butylated

hydroxytoluene-d21 should be collected in a

designated, sealed waste container. Dispose of

in accordance with local, state, and federal

regulations.[4]

Empty Containers

Empty containers should be taken to an

approved waste handling site for recycling or

disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1612495#personal-protective-equipment-for-
handling-butylated-hydroxytoluene-d21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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